Cas no 330792-94-4 (4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile)

• Product Name: 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile
• CAS No: 330792-94-4
• MF: C₁₉H₂₀BNO₃
• MW: 321.178005218506
• CID: 2123545
• PubChem ID: 22346889
• Update Time: 2025-04-21

4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile
• RVVROWDMHKBZPX-UHFFFAOYSA-N
• SCHEMBL5801922
• 330792-94-4
• A1-04190
• 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]benzonitrile
• DB-339687
• DTXSID501155344
• Benzonitrile, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-

• Inchi： 1S/C19H20BNO3/c1-18(2)19(3,4)24-20(23-18)15-7-11-17(12-8-15)22-16-9-5-14(13-21)6-10-16/h5-12H,1-4H3
• InChI Key： RVVROWDMHKBZPX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OC2C=CC(C#N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 321.1536237Da
• Monoisotopic Mass: 321.1536237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų